Cas no 536747-52-1 (1-(4-Amino-3-fluorophenyl)pyridin-2-one)

• Product Name: 1-(4-Amino-3-fluorophenyl)pyridin-2-one
• CAS No: 536747-52-1
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD12974818
• CID: 356699
• PubChem ID: 22181548
• Update Time: 2025-04-19

1-(4-Amino-3-fluorophenyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3-fluorophenyl)pyridin-2(1H)-one
• 1-(4-Amino-3-fluoro-phenyl)-1H-pyridin-2-one
• 1-(4-amino-3-fluorophenyl)pyridin-2-one
• 2(1H)-Pyridinone, 1-(4-amino-3-fluorophenyl)-
• FEBPTQSSHLOHEK-UHFFFAOYSA-N
• EN300-269340
• SY036989
• DTXSID50623324
• 536747-52-1
• 1-(4-amino-3-fluoro-phenyl)-1H-pyridine-2-one
• 1-(4-amino-3-fluorophenyl)-1,2-dihydropyridin-2-one
• 1-(4-amino-3-fluorophenyl)-2(1H)-pyridinone
• AC6316
• AKOS022180520
• Z1267814629
• CS-0215641
• MFCD12974818
• SCHEMBL632873
• A870658
• 1-(4-Amino-3-fluoro-phenyl)-pyridin-2-one
• DB-345267
• 1-(4-Amino-3-fluorophenyl)pyridin-2-one

• MDL： MFCD12974818
• Inchi： 1S/C11H9FN2O/c12-9-7-8(4-5-10(9)13)14-6-2-1-3-11(14)15/h1-7H,13H2
• InChI Key： FEBPTQSSHLOHEK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C=CC=CC1=O)N

Computed Properties

• Exact Mass: 204.06997
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines